Cas no 40549-20-0 (N-propanoylglucosamine)

• Product name: N-propanoylglucosamine
• CAS No: 40549-20-0
• MF: C₉H₁₇NO₆
• MW: 235.23438334465
• MDL: MFCD09991929
• CID: 925906
• PubChem ID: 170390

N-propanoylglucosamine Chemical and Physical Properties

Names and Identifiers

• N-propanoylglucosamine
• 2-Deoxy-2-(propionylamino)-D-glucose
• AKOS015917502
• SCHEMBL3325691
• N-Propanoyl-D-glucosamine
• N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]propanamide
• 2-Deoxy-2-[(1-hydroxypropylidene)amino]hexose
• 40549-20-0
• D-Glucose, 2-deoxy-2-((1-oxopropyl)amino)-
• MFCD09991929
• DTXSID70960960
• CS-0207765

• MDL： MFCD09991929
• Inchi： InChI=1S/C9H17NO6/c1-2-7(14)10-5(3-11)8(15)9(16)6(13)4-12/h3,5-6,8-9,12-13,15-16H,2,4H2,1H3,(H,10,14)/t5-,6+,8+,9+/m0/s1
• InChI Key： KPGOFLYMMXWXNB-HIORRCEOSA-N
• SMILES： CCC(N[C@H]([C@@H](O)[C@H](O)[C@H](O)CO)C=O)=O

Computed Properties

• Exact Mass: 235.106
• Monoisotopic Mass: 235.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 624°C at 760 mmHg
• Flash Point: 331.2°C
• Refractive Index: 1.535

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides